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Compound of Interest

Compound Name: N-Benzylanthranilic acid

CAS No.: 6622-55-5

Cat. No.: B141590

Get Quote

Executive Summary
N-Benzylanthranilic acid (NBA) is a critical pharmacophore in the synthesis of acridine

derivatives and non-steroidal anti-inflammatory drugs (NSAIDs) of the fenamate class.[1] Its

structural integrity relies on the specific arrangement of a secondary amine and a carboxylic

acid in an ortho position, facilitating a robust intramolecular hydrogen bond.[1]

This guide provides a definitive spectral analysis of NBA.[1] Unlike simple aliphatic acids, the

FT-IR spectrum of NBA is defined by the "Fenamate Shift"—a distinct lowering of carbonyl and

amine stretching frequencies caused by a six-membered pseudo-cyclic ring formed via

hydrogen bonding.[1] This document details the theoretical basis, experimental protocols, and

quality control parameters required for rigorous characterization.

Part 1: Molecular Architecture & Vibrational Theory
To interpret the spectrum of NBA, one must understand the electronic environment of the ortho-

substitution.[1] The molecule does not behave as a free amine and a free acid; rather, it exists

in a "locked" conformation.[1]
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The Intramolecular Hydrogen Bond (The "Fenamate
Lock")
The secondary amine proton (N-H) donates a hydrogen bond to the carbonyl oxygen (C=O) of

the carboxylic acid.[1] This interaction creates a stable, six-membered planar ring system.[1]

Effect on C=O: The hydrogen bond weakens the C=O double bond character, lengthening

the bond and reducing its force constant.[1] Consequently, the stretching frequency shifts

from the typical 1710 cm⁻¹ (free acid) to 1660–1680 cm⁻¹.[1]

Effect on N-H: The N-H bond is similarly weakened, causing a redshift and broadening of the

stretching band, often obscuring it within the O-H envelope.[1]

Graphviz Diagram: Molecular Resonance & H-Bonding
The following diagram illustrates the structural nodes and the critical H-bond interaction that

defines the spectrum.[1]
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Caption: Structural logic of N-Benzylanthranilic acid showing the intramolecular hydrogen

bond that shifts vibrational frequencies.[1]

Part 2: Experimental Protocol
As a Senior Scientist, I recommend Attenuated Total Reflectance (ATR) for routine Quality

Control (QC) due to its speed and reproducibility.[1] However, for structural elucidation or

publication-grade baselines, the KBr Pellet method is superior as it avoids the peak intensity

distortion common in ATR at lower wavenumbers.[1]
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Method A: ATR (Routine QC)[1]
Crystal Selection: Use a Diamond or ZnSe crystal.[1]

Sample Prep: Place ~5 mg of NBA powder directly on the crystal.

Pressure: Apply high pressure using the anvil clamp to ensure intimate contact.[1] Note:

Poor contact results in noisy spectra in the 2500–3500 cm⁻¹ region.

Acquisition: 16 scans at 4 cm⁻¹ resolution.

Method B: KBr Pellet (Structural Validation)[1]
Ratio: Mix 2 mg NBA with 200 mg spectroscopic-grade KBr (1:100 ratio).

Homogenization: Grind efficiently in an agate mortar.

Critical Step: You must reduce particle size below the wavelength of the incident light

(approx. 2–5 microns).[1] Failure to do so causes the Christiansen Effect, resulting in a

skewed baseline and asymmetric peaks.[1]

Compression: Press at 10 tons for 2 minutes to form a transparent disc.

Part 3: Spectral Analysis & Peak Assignment[1]
The spectrum of NBA is complex due to the overlapping aromatic signals from the benzyl and

anthranilic rings.[1] The following table breaks down the diagnostic peaks.

Diagnostic Peak Table[1]
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Functional
Group

Frequency
(cm⁻¹)

Intensity
Vibrational
Mode

Diagnostic
Notes

O-H (Acid) 2500 – 3300 Medium, Broad Stretching

Very broad "fermi

resonance"

envelope;

indicates

carboxylic acid

dimer/H-bonding.

[1]

N-H (Amine) 3320 – 3350 Medium, Sharp Stretching

Often

superimposed on

the O-H slope.[1]

Sharpness

distinguishes it

from O-H.[1]

C-H (Aromatic) 3030 – 3060 Weak Stretching

Multiple weak

bands above

3000 cm⁻¹.[1]

C=O (Acid) 1660 – 1680 Strong Stretching

Primary ID Peak.

Lower than

typical acids

(1710) due to

intramolecular H-

bonding.

C=C (Ring) 1570 – 1600 Strong Stretching

"Breathing"

modes of the two

aromatic rings.[1]

N-H (Bend) 1510 – 1530 Medium
Bending

(Scissoring)

Mixed with

aromatic ring

vibrations (Amide

II-like band).[1]

C-N (Amine) 1240 – 1270 Medium/Strong Stretching
Aryl-amine bond

stretch.[1]
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C-O (Acid) 1150 – 1170 Medium Stretching

C-O single bond

stretch (coupled).

[1]

OOP (Benzyl) 690 & 740 Strong Bending

Out-of-Plane

(OOP) bends

characteristic of

a

monosubstituted

benzene ring.[1]

OOP

(Anthranilic)
750 – 760 Strong Bending

OOP bends for

ortho-

disubstituted ring

(often overlaps

with benzyl).[1]

Detailed Interpretation
The Carbonyl Region (1660–1680 cm⁻¹): This is the most critical check.[1] If this peak

appears at 1700–1720 cm⁻¹, the intramolecular hydrogen bond is disrupted, or the sample is

contaminated with non-fenamate impurities.[1]

The Fingerprint Region (600–900 cm⁻¹): To confirm the Benzyl group, look for the two strong

spikes at ~690 and 740 cm⁻¹.[1] The Anthranilic portion contributes a strong band near 750

cm⁻¹.[1] The overlap at 740–750 cm⁻¹ often results in a doublet or a very intense single

band.[1]

Part 4: Quality Control & Impurity Profiling[1]
In a drug development context, FT-IR is used to validate the removal of starting materials.[1]

Differentiating NBA from Starting Materials[1]
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Impurity Key FT-IR Differentiator

Anthranilic Acid

Shows two N-H stretches (Primary amine) at

~3300 and ~3400 cm⁻¹.[1] NBA (Secondary

amine) shows only one.[1]

Benzyl Chloride
Absence of C=O peak (1660 cm⁻¹).[1] Presence

of C-Cl stretch (broad, ~600–800 cm⁻¹).[1]

Benzyl Alcohol

Broad O-H stretch (alcohol) at ~3300–3400

cm⁻¹ without the broad acid envelope (2500–

3000 cm⁻¹).[1]

QC Workflow Diagram
The following workflow outlines the decision logic for releasing an NBA batch based on spectral

data.
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Caption: Logic gate for Quality Control of N-Benzylanthranilic acid using FT-IR spectral

markers.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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